Cas no 1003887-67-9 ((S)-1-(4-(Trifluoromethyl)phenyl)propan-1-amine)

• Product Name: (S)-1-(4-(Trifluoromethyl)phenyl)propan-1-amine
• CAS No: 1003887-67-9
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 5018201
• PubChem ID: 51440024
• Update Time: 2026-02-28

(S)-1-(4-(Trifluoromethyl)phenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-(TRIFLUOROMETHYL)PHENYL)PROPAN-1-AMINE
• (1S)-1-[4-(trifluoromethyl)phenyl]propan-1-amine
• DB-210874
• (1S)-1-[4-(TRIFLUOROMETHYL)PHENYL]PROPYLAMINE
• SCHEMBL1729033
• CS-0318935
• 1003887-67-9
• BS-48519
• D81397
• (S)-1-[4-(trifluoromethyl)phenyl]propylamine
• MFCD08439002
• YOETTZCHIABKPH-VIFPVBQESA-N
• (S)-1-(4-(Trifluoromethyl)phenyl)propan-1-amine

• Inchi： 1S/C10H12F3N/c1-2-9(14)7-3-5-8(6-4-7)10(11,12)13/h3-6,9H,2,14H2,1H3/t9-/m0/s1
• InChI Key： YOETTZCHIABKPH-VIFPVBQESA-N
• SMILES： FC(C1C=CC(=CC=1)[C@H](CC)N)(F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Additional information on (S)-1-(4-(Trifluoromethyl)phenyl)propan-1-amine

Research Brief on (S)-1-(4-(Trifluoromethyl)phenyl)propan-1-amine (CAS: 1003887-67-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (S)-1-(4-(Trifluoromethyl)phenyl)propan-1-amine (CAS: 1003887-67-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this chiral amine derivative, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the importance of the trifluoromethyl group in medicinal chemistry, as it can significantly influence a molecule's pharmacokinetic properties. The (S)-enantiomer of this compound has shown particular promise as a building block for bioactive molecules, with several research groups reporting its incorporation into novel pharmacophores targeting neurological disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (S)-1-(4-(Trifluoromethyl)phenyl)propan-1-amine using a novel biocatalytic approach with excellent enantioselectivity (>99% ee). This advancement addresses previous challenges in obtaining the pure (S)-enantiomer and opens new possibilities for large-scale production of this valuable intermediate.

In pharmacological applications, researchers have explored this compound as a key structural component in the development of serotonin receptor modulators. The trifluoromethylphenyl moiety appears to enhance binding affinity to specific serotonin receptor subtypes while maintaining favorable blood-brain barrier permeability, as evidenced by in vitro and in vivo studies conducted at multiple research institutions.

Ongoing research suggests potential applications of (S)-1-(4-(Trifluoromethyl)phenyl)propan-1-amine in the treatment of neuropathic pain and depression. Preliminary animal studies have shown promising results when this compound is incorporated into novel drug candidates, with improved efficacy and reduced side effects compared to existing therapies. However, further clinical validation is required to confirm these findings.

From a chemical biology perspective, the compound has proven valuable as a molecular probe for studying enzyme-substrate interactions, particularly in amine-processing enzymes. Its fluorinated structure makes it particularly useful for ¹⁹F NMR studies, providing researchers with a powerful tool to investigate biological systems at the molecular level.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2022-2023 covering its use in various therapeutic contexts. These developments suggest that (S)-1-(4-(Trifluoromethyl)phenyl)propan-1-amine may soon transition from a research chemical to a clinically relevant pharmacophore in multiple drug development pipelines.

Future research directions include exploring structure-activity relationships of derivatives, optimizing synthetic routes for industrial-scale production, and investigating potential applications in other therapeutic areas such as inflammation and oncology. The unique combination of the chiral center and trifluoromethyl group in this molecule continues to provide fertile ground for medicinal chemistry innovation.